Cas no 897771-13-0 (methyl 6-oxo-5H-benzo[b][1,4]benzothiazepine-3-carboxylate)

• Product name: methyl 6-oxo-5H-benzo[b][1,4]benzothiazepine-3-carboxylate
• CAS No: 897771-13-0
• MF: C₁₅H₁₁NO₃S
• MW: 285.317742586136
• CID: 4937795

methyl 6-oxo-5H-benzo[b][1,4]benzothiazepine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-oxo-5H-benzo[b][1,4]benzothiazepine-3-carboxylate
• ChemDiv3_013255
• MLS001200963
• HMS1510K11
• HMS2869L09
• SMR000564431

• Inchi： 1S/C15H11NO3S/c1-19-15(18)9-6-7-13-11(8-9)16-14(17)10-4-2-3-5-12(10)20-13/h2-8H,1H3,(H,16,17)
• InChI Key： NLHOBRNFNZYJNI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(NC2C=C(C(=O)OC)C=CC1=2)=O

Computed Properties

• Exact Mass: 285.04596439 g/mol
• Monoisotopic Mass: 285.04596439 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7
• Molecular Weight: 285.3
• XLogP3: 2.8

Experimental Properties

• Solubility: 3.9 [ug/mL]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines Dibenzothiazepines